Cas no 7623-10-1 (Propanoyl chloride, 3-chloro-2-methyl-)

• Product Name: Propanoyl chloride, 3-chloro-2-methyl-
• CAS No: 7623-10-1
• MF: C₄H₆Cl₂O
• MW: 140.995839595795
• CID: 538140
• PubChem ID: 12417487
• Update Time: 2025-04-19

Propanoyl chloride, 3-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 3-chloro-2-methyl-
• 7623-10-1
• SCHEMBL1862378
• DTXSID20497317
• REBZXOIBOIJEAU-UHFFFAOYSA-N
• beta-chloroisobutyrylchloride
• 3-chloro-2-methyl-propionyl chloride
• 3-chloro-2-methylpropionyl chloride
• FT-0692105
• 3-chloro-2-methylpropanoyl chloride
• 3-chloro isobutyric acid chloride

• Inchi： 1S/C4H6Cl2O/c1-3(2-5)4(6)7/h3H,2H2,1H3
• InChI Key： REBZXOIBOIJEAU-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)Cl)C

Computed Properties

• Exact Mass: 139.97968
• Monoisotopic Mass: 139.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07